N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide, also known as DMF, is a chemical compound that has been widely studied for its potential applications in scientific research. DMF is a heterocyclic compound that contains both furan and thiazole rings, as well as a pyridine group. The compound has been synthesized using various methods and has been found to have several biochemical and physiological effects that make it an attractive candidate for further research.
Scientific Research Applications
Synthesis and Reactivity in Heterocyclic Compound Development
Research has demonstrated the synthesis of various N-alkylated derivatives, including triazoles, oxadiazoles, and thiadiazoles, based on similar furan-2-carboxamide structures. These compounds are pivotal in the development of novel heterocyclic compounds with potential applications in materials science and pharmaceuticals (El-Essawy & Rady, 2011).
Antimicrobial and Antitumor Activities
The antimicrobial activity of thiazole-based heterocyclic amides, similar to the target compound, has been investigated, with studies showing significant antimicrobial effects against various microorganisms. This suggests potential for pharmaceutical applications in fighting infections (Cakmak et al., 2022).
Catalysis and Synthesis
Research into bimetallic composite catalysts for the synthesis of arylated furans and thiophenes in aqueous media involves compounds like N-(4,6-Dimethylpyrimidin-2-yl)-5-phenylisoxazole-3-carboxamide. Such studies contribute to the development of more efficient and environmentally friendly catalytic processes (Bumagin et al., 2019).
Novel Drug Discovery
A set of compounds, including imidazo[1,2-a]pyridine-3-carboxamides, has been synthesized and evaluated for their in vitro anti-tuberculosis activity, showcasing the potential of similar structures in drug discovery for infectious diseases (Moraski et al., 2011).
properties
IUPAC Name |
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O2S/c1-13-5-6-14(2)18-17(13)22-20(26-18)23(12-15-7-9-21-10-8-15)19(24)16-4-3-11-25-16/h3-11H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFVNUFMIXCPIRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)N(CC3=CC=NC=C3)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.